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Compound of Interest

Compound Name: aluminum;zinc;sulfate

Cat. No.: B12338197

To our valued researchers, scientists, and drug development professionals:

This document addresses the inquiry regarding the physical and chemical properties of the
compound with the chemical formula Al2Zn(SOa4)4. Our comprehensive search of scientific
literature and chemical databases indicates that Aluminum Zinc Sulfate (Al2Zn(S0Oa4)a4) is not a
well-characterized or commonly documented compound.

While the stoichiometric formula is plausible, there is a significant lack of published
experimental data regarding its synthesis, physical properties, chemical behavior, and potential
biological interactions. Therefore, providing an in-depth technical guide or whitepaper with
detailed experimental protocols and signaling pathways specifically for Al2Zn(SOa)a4 is not
feasible at this time.

However, we have compiled the available information on a closely related entry in the
PubChem database and will provide a detailed overview of the properties of the constituent
salts, aluminum sulfate (Al2(SOa4)3) and zinc sulfate (ZnS0Oa4), which are well-documented and
may be of interest for your research.

Aluminum Zinc Sulfate (PubChem Data)

The PubChem database lists a compound as "Aluminum ZINC sulfate" with the molecular
formula Al2016S4Zn, which corresponds to Al2Zn(SOa4)4.[1] The available computed data is
summarized below. It is important to note that these are predicted properties and have not
been experimentally verified.
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Property Value

IUPAC Name dialuminum;zinc;tetrasulfate
Molecular Formula Al2016S4Zn

Molecular Weight 503.6 g/mol

CAS Number 22992-10-5

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 16

Source: PubChem CID 44135761[1]

Due to the absence of experimental data for Al2Zn(S0Oa4)4, we will now focus on the individual,
well-characterized sulfate compounds of aluminum and zinc.

Aluminum Sulfate (Al2(S0a4)3)

Aluminum sulfate is an industrially significant chemical compound often found in hydrated
forms.[2][3] The anhydrous form occurs naturally as the rare mineral millosevichite.[2][3]

husical ies of Alumi i

Octadecahydrate

Propert Anhydrous (Al2(SOa4)s3
S Yy (Al2(SO4)z) (Al2(S04)3-18H:0)
Molar Mass 342.15 g/mol [3][4] 666.44 g/mol [3][4]
] ) ] White crystalline solid,
Appearance White crystalline solid[3][5][6] )
hygroscopic|[3]
Density 2.672 g/cm3[4] 1.69 g/cm3 (at 17 °C)[6]
] ] 86.5 °C (with decomposition)
Melting Point Decomposes at 770 °C[4]
[41[6]
Solubility in Water 36.4 g/100 mL at 20 °C[4] 86.9 g/100 mL at 0 °C[6]

Chemical Properties of Aluminum Sulfate
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 Acidity: Solutions of aluminum sulfate are acidic due to the hydrolysis of the AR+ ion.
e Decomposition: When heated, it decomposes to y-alumina and sulfur trioxide.[3]

o Reactions: It reacts with sodium bicarbonate, producing carbon dioxide, which is utilized in
fire-extinguishing foams.[3] In aqueous solutions, it forms a gelatinous precipitate of
aluminum hydroxide, Al(OH)s, which is used in water purification and dyeing.[3]

Synthesis of Aluminum Sulfate

A common laboratory and industrial synthesis involves the reaction of aluminum hydroxide with
sulfuric acid:[7]

2 Al(OH)3 + 3 H2S04 — Al2(SOa4)s3 + 6 H20
Alternatively, it can be synthesized by reacting aluminum metal with sulfuric acid:[7]

2 Al + 3 H2SO4 — Al2(SOa4)3 + 3 H2
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Reactants

Aluminum Hydroxide
(AI(OH)3) Process

Products & Purification

Reaction Vessel Reaction Complete Aqueous Al2(S04)3 . -
(Heating & Stirring) Solution Evaporation Crystallization Al2(SO4)3 Crystals
Sulfuric Acid

(H2504)

Reactants
Aluminum (Al)
Zinc Sulfate (ZnS0O4)

Single Replacement
Reaction

Products
Aluminum Sulfate (Al2(S04)3)
Zinc (Zn)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Brief on Aluminum Zinc Sulfate and Related
Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12338197#physical-and-chemical-properties-of-
al2zn-so4-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-ZINC-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-ZINC-sulfate
https://alaminchemical.com/aluminum-sulfate-al2so43-zinc-sulfate-zns04/index.html
https://en.wikipedia.org/wiki/Aluminium_sulfate
https://www.webqc.org/compound-al2%28so4%293-al2%28so4%293.html
https://chemequations.com/en/?s=Al+%2B+ZnSO4+%3D+Zn+%2B+Al2%28SO4%293
https://chemequations.com/en/?s=Al+%2B+ZnSO4+%3D+Zn+%2B+Al2%28SO4%293
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-Sulfate
https://www.quora.com/What-is-the-synthesis-of-aluminium-sulfate
https://www.benchchem.com/product/b12338197#physical-and-chemical-properties-of-al2zn-so4-4
https://www.benchchem.com/product/b12338197#physical-and-chemical-properties-of-al2zn-so4-4
https://www.benchchem.com/product/b12338197#physical-and-chemical-properties-of-al2zn-so4-4
https://www.benchchem.com/product/b12338197#physical-and-chemical-properties-of-al2zn-so4-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12338197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12338197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

